Cas no 1804233-54-2 (1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one
• CAS No: 1804233-54-2
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4971531
• Update Time: 2025-10-23

1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrCl2O/c1-6(14)10(11)8-3-2-7(5-12)4-9(8)13/h2-4,10H,5H2,1H3
• InChI Key： IHKBTDRSAULHEX-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CCl)=CC=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one

Comprehensive Guide to 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one (CAS No. 1804233-54-2): Properties, Applications, and Market Insights

1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one (CAS No. 1804233-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated ketone derivative exhibits unique reactivity due to its bromo and chloro functional groups, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

The molecular structure of 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one features three reactive sites: the bromine substituent at the α-position, the carbonyl group, and the chloromethyl aromatic moiety. This trifunctional nature allows for diverse chemical transformations, including nucleophilic substitutions, condensation reactions, and cyclizations. Recent studies highlight its utility in creating heterocyclic compounds with potential biological activities, addressing current demands for novel therapeutic agents.

In material science, CAS 1804233-54-2 serves as a precursor for advanced polymers with enhanced thermal stability. Its ability to introduce both aromatic and aliphatic halogen groups makes it valuable for creating flame-retardant materials—a growing market segment driven by stricter safety regulations in electronics and construction industries. The compound's chloromethyl group specifically enables covalent attachment to various surfaces, facilitating the development of functionalized materials for sensors and catalysts.

Synthetic accessibility is a key advantage of 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one. Most laboratory-scale preparations start from commercially available 2-chloro-4-(chloromethyl)acetophenone, followed by selective bromination at the α-position. Process optimization studies focus on improving yield and purity while minimizing environmental impact��an important consideration as green chemistry principles gain prominence in chemical manufacturing.

The global market for halogenated ketone derivatives like 1804233-54-2 is expanding, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. Market analysts attribute this growth to increased R&D investment in targeted therapies and the compound's versatility in medicinal chemistry. However, researchers must navigate strict regulatory requirements for halogen-containing compounds, emphasizing the need for thorough safety assessments during product development.

From an analytical perspective, 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one typically shows characteristic signals in NMR spectroscopy: a singlet for the chloromethyl protons around 4.6 ppm and distinctive aromatic proton patterns. Mass spectrometry reveals fragmentation patterns that help confirm its structural identity—critical information for quality control in commercial production. Advanced separation techniques like HPLC are essential for ensuring high purity, especially when the compound is intended for pharmaceutical applications.

Emerging applications for CAS 1804233-54-2 include its use in photoredox catalysis and as a linker molecule in bioconjugation chemistry. These cutting-edge applications align with current trends in sustainable synthesis and targeted drug delivery systems. The compound's stability under various conditions makes it particularly suitable for these innovative uses, though researchers continue to explore modifications to enhance its performance in specific reaction environments.

Storage and handling recommendations for 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one emphasize protection from moisture and light, typically suggesting amber glass containers with desiccants. While not classified as extremely hazardous, standard precautions for handling organic compounds should be followed, including proper ventilation and personal protective equipment. These practical considerations are crucial for laboratory technicians and production staff working with this material regularly.

Future research directions for 1804233-54-2 may explore its enantioselective reactions or incorporation into metal-organic frameworks (MOFs). The scientific community shows growing interest in developing chiral versions of such building blocks to access optically active pharmaceuticals. Additionally, its potential in creating smart materials responsive to environmental stimuli represents an exciting frontier in materials science innovation.

In conclusion, 1-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-2-one (CAS No. 1804233-54-2) stands as a versatile intermediate with expanding applications across multiple scientific disciplines. Its unique combination of reactive functional groups positions it as a valuable tool for researchers developing next-generation pharmaceuticals, advanced materials, and sustainable chemical processes. As synthetic methodologies evolve and new applications emerge, this compound will likely maintain its importance in specialized chemical research and development.